Cas no 1805465-41-1 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine
• CAS No: 1805465-41-1
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4806203
• Update Time: 2025-10-31

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-5-2-4(3-9)6(7(10)11)13-8(5)12/h2,7H,3H2,1H3
• InChI Key： BAIYWHKZHLEVEQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(N=C1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine

Comprehensive Overview of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS No. 1805465-41-1)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS No. 1805465-41-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and methoxy functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine and chlorine atoms in 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine contributes to its lipophilicity and binding affinity, making it a sought-after building block in drug discovery. This aligns with the growing trend of halogenated compounds in medicinal chemistry, as evidenced by frequent searches for "fluorinated drug intermediates" and "pyridine-based agrochemicals" in scientific databases.

The synthesis and characterization of CAS No. 1805465-41-1 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). Its purity and stability under various conditions are critical for reproducibility in research. Many users searching for "pyridine derivative synthesis" or "difluoromethyl group reactivity" often seek detailed protocols, highlighting the need for accessible technical data on this compound.

Beyond pharmaceuticals, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine has potential applications in material science, particularly in the development of organic electronic materials. The electron-withdrawing properties of its substituents could enable the design of novel semiconductors or light-emitting diodes (LEDs). This interdisciplinary relevance addresses common queries like "pyridines in optoelectronics" and "halogenated heterocycles for materials," bridging chemistry and engineering fields.

Environmental and safety considerations are also paramount when handling CAS No. 1805465-41-1. While not classified as hazardous under standard regulations, proper storage (e.g., anhydrous conditions) and handling protocols are recommended to maintain its integrity. Searches for "stable fluoropyridine storage" reflect user concerns about long-term usability, underscoring the importance of practical guidelines in technical documentation.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-methoxypyridine represents a versatile scaffold with broad utility across multiple industries. Its combination of halogenation and methoxy motifs caters to evolving needs in drug design and advanced materials, making it a compound of enduring interest. Future research may explore its catalytic applications or derivatization pathways, further expanding its scientific footprint.